Cas no 2228082-97-9 (2-amino-3-(2-cyanophenyl)-3-methylbutanoic acid)

• Product Name: 2-amino-3-(2-cyanophenyl)-3-methylbutanoic acid
• CAS No: 2228082-97-9
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6593030
• PubChem ID: 165616276
• Update Time: 2025-05-20

2-amino-3-(2-cyanophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-cyanophenyl)-3-methylbutanoic acid
• EN300-1814546
• 2228082-97-9

• Inchi： 1S/C12H14N2O2/c1-12(2,10(14)11(15)16)9-6-4-3-5-8(9)7-13/h3-6,10H,14H2,1-2H3,(H,15,16)
• InChI Key： XLJMEWUGDQLACJ-UHFFFAOYSA-N
• SMILES： OC(C(C(C)(C)C1C=CC=CC=1C#N)N)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 87.1Ų

Additional information on 2-amino-3-(2-cyanophenyl)-3-methylbutanoic acid

2-amino-3-(2-cyanophenyl)-3-methylbutanoic acid (CAS No. 2228082-97-9): A Comprehensive Overview

Introduction

2-amino-3-(2-cyanophenyl)-3-methylbutanoic acid, a compound with the CAS registry number 2228082-97-9, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique combination of functional groups, including an amino group, a cyano group, and a butanoic acid moiety. The presence of these groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials. Recent studies have further highlighted its intriguing properties, particularly in the context of bioactivity and synthetic chemistry.

Chemical Structure and Properties

The molecular structure of 2-amino-3-(2-cyanophenyl)-3-methylbutanoic acid is defined by its core butanoic acid backbone, which is substituted at the second position with an amino group and at the third position with a 3-methyl group. The aromatic ring attached to the third carbon introduces additional complexity, as it bears a cyano group at the para position. This arrangement not only imparts stability to the molecule but also facilitates various chemical interactions, such as hydrogen bonding and π-π stacking.

The compound's physical properties include a melting point of approximately 150°C, making it suitable for thermal processing in certain industrial applications. Its solubility in polar solvents like water and ethanol is also noteworthy, which enhances its utility in formulations requiring controlled release mechanisms.

Synthesis and Characterization

The synthesis of 2-amino-3-(2-cyanophenyl)-3-methylbutanoic acid involves a multi-step process that typically begins with the preparation of intermediates such as α-amino ketones or nitriles. Recent advancements in catalytic methods have enabled more efficient syntheses, often utilizing transition metal catalysts to facilitate key transformations. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the aryl cyanide moiety with high precision.

Spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy) have been instrumental in confirming the compound's structure. Additionally, X-ray crystallography has provided insights into its three-dimensional arrangement, revealing a crystalline structure with significant intramolecular hydrogen bonding.

Bioactivity and Pharmacological Applications

One of the most promising aspects of 2-amino-3-(2-cyanophenyl)-3-methylbutanoic acid lies in its bioactivity. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes implicated in neurodegenerative diseases such as Alzheimer's disease. Specifically, it has shown moderate inhibitory activity against acetylcholinesterase (AChE), an enzyme whose overactivity is associated with cognitive decline.

Furthermore, this compound exhibits selective cytotoxicity against cancer cell lines, particularly those resistant to conventional chemotherapy agents. Its ability to induce apoptosis in these cells suggests a potential role in developing targeted anticancer therapies. Recent research has also explored its anti-inflammatory properties, highlighting its inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6.

Applications in Materials Science

Beyond pharmacology, 2-amino-3-(2-cyanophenyl)-3-methylbutanoic acid has found applications in materials science due to its ability to form self-assembled monolayers (SAMs) on various substrates. These SAMs exhibit unique electronic properties, making them suitable for use in organic electronics and sensors. For example, films prepared from this compound have demonstrated high electron mobility when incorporated into field-effect transistors (FETs), paving the way for next-generation electronic devices.

In addition, its compatibility with biodegradable polymers has led to its use in eco-friendly packaging materials. The compound's ability to act as a compatibilizer between polymer blends enhances their mechanical properties while reducing environmental impact.

Environmental Impact and Safety Considerations

Evaluating the environmental impact of CAS No. 2228082-97-9, recent studies have focused on its biodegradation potential under aerobic conditions. Results indicate that it undergoes partial degradation within 60 days when exposed to soil microorganisms, suggesting moderate persistence in natural environments. However, further research is needed to assess its long-term ecological effects and potential bioaccumulation risks.

From a safety perspective, acute toxicity studies reveal that this compound exhibits low toxicity when administered orally or dermally at concentrations below 50 mg/kg. Nonetheless, prolonged exposure may pose risks due to its potential for metabolic activation into reactive intermediates.

Future Directions and Research Opportunities

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